Cas no 1783757-90-3 ((1-tert-butyl-1H-pyrazol-3-yl)methanamine)

• Product Name: (1-tert-butyl-1H-pyrazol-3-yl)methanamine
• CAS No: 1783757-90-3
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD30647624
• CID: 5245868
• Update Time: 2025-10-31

(1-tert-butyl-1H-pyrazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanamine, 1-(1,1-dimethylethyl)-
• (1-tert-butyl-1H-pyrazol-3-yl)methanamine

• MDL： MFCD30647624
• Inchi： 1S/C8H15N3/c1-8(2,3)11-5-4-7(6-9)10-11/h4-5H,6,9H2,1-3H3
• InChI Key： WZMFMTAMUQSOBW-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C=CC(CN)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-tert-butyl-1H-pyrazol-3-yl)methanamine

Professional Introduction to (1-tert-butyl-1H-pyrazol-3-yl)methanamine (CAS No. 1783757-90-3)

(1-tert-butyl-1H-pyrazol-3-yl)methanamine, identified by the CAS number 1783757-90-3, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group at the 1-position and an amine functional group at the 3-position of the pyrazole ring imparts unique chemical and pharmacological properties, making it a subject of intense interest in medicinal chemistry.

The< strong>tert-butyl substituent enhances the lipophilicity of the molecule, which is a crucial factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. This modification can also influence the binding affinity of the compound to biological targets, potentially improving its efficacy. On the other hand, the< strong>amine group serves as a versatile pharmacophore, capable of forming hydrogen bonds and participating in various biochemical interactions. These features make (1-tert-butyl-1H-pyrazol-3-yl)methanamine a valuable scaffold for designing novel drugs targeting various diseases.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit< strong>antimicrobial,< strong>anti-inflammatory,< strong>antioxidant, and< strong>anticancerproperties. The< strong>(1-tert-butyl-1H-pyrazol-3-yl)methanaminestructure has been explored for its potential in developing treatments for chronic diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most compelling aspects of (1-tert-butyl-1H-pyrazol-3-yl)methanamine is its role in oncology research. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The tert-butyl group enhances the stability of the molecule, allowing it to interact more effectively with target proteins. Additionally, the amine group can be modified to improve solubility and bioavailability, crucial factors for drug development.

The< strong>pharmacological profileof (1-tert-butyl-1H-pyrazol-3-yl)methanamine has been studied extensively in vitro and in vivo. Preclinical studies have revealed that this compound exhibits potent activity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. Furthermore, animal models have shown that it can inhibit tumor growth and metastasis without significant side effects. These findings have positioned (1-tert-butyl-1H-pyrazol-3-yl)methanamine as a promising candidate for further clinical development.

Beyond oncology, (1-tert-butyl-1H-pyrazol-3-yl)methanamine has also been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with neural receptors makes it an attractive candidate for developing therapies that target central nervous system disorders. Recent studies have shown that it can protect against neurotoxicity and improve cognitive function in animal models of these diseases.

The< strong>biochemical mechanismof action of (1-tert-butyl-1H-pyrazol-3-yl)methanamine involves multiple pathways. It has been found to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation and oxidative stress. Additionally, it can modulate signaling pathways such as MAPK and PI3K/Akt, which are critical for cell survival and proliferation. These mechanisms highlight its potential as a therapeutic agent for a wide range of diseases.

In conclusion, (1-tert-butyl-1H-pyrazol-3-yl)methanamine (CAS No. 1783757-90) is a versatile compound with significant pharmaceutical potential. Its unique structure and pharmacological properties make it an attractive scaffold for developing novel drugs targeting various diseases, particularly cancer and neurodegenerative disorders. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern medicinal chemistry.